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Compound of Interest

Compound Name: Octa-2,5-diene

Cat. No.: B14500837 Get Quote

Disclaimer: Specific safety data for Octa-2,5-diene is limited. The following guidance is based

on the known hazards of structurally similar chemicals, such as other octadiene isomers and

volatile, flammable organic compounds. It is crucial to supplement this information with a

substance-specific risk assessment and to consult with your institution's Environmental Health

and Safety department before commencing any work.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals working with Octa-2,5-diene.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Octa-2,5-diene and its isomers is

presented below. This data is critical for understanding the substance's behavior and potential

hazards.
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Property Value Source

Molecular Formula C8H14 [1][2]

Molecular Weight 110.20 g/mol [1][2]

Boiling Point
114 - 121 °C (for 1,7-

Octadiene)
[3]

Melting Point -70 °C (for 1,7-Octadiene) [3][4]

Flash Point 9 °C (for 1,7-Octadiene) [3][4]

Autoignition Temperature 230 °C (for 1,7-Octadiene) [4]

Physical State Liquid [3]

Appearance Colorless to light yellow [3][4]

Solubility in Water Insoluble [4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensure personal safety when handling Octa-
2,5-diene. The following recommendations are based on the potential hazards of flammable

and volatile organic compounds.

1. Eye and Face Protection:

Safety Goggles: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory to

protect against splashes.

Face Shield: A face shield should be worn in conjunction with safety goggles when there is a

significant risk of splashing, such as during bulk transfers or reactions under pressure.[5]

2. Skin Protection:

Gloves: Chemical-resistant gloves are required. Butyl rubber or Viton® are generally

recommended for handling ketones and similar organic compounds. Nitrile gloves may

provide temporary protection against splashes but should be replaced immediately upon
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contamination.[6] Always inspect gloves for any signs of degradation or perforation before

use.

Laboratory Coat: A flame-retardant lab coat is essential.

Chemical-Resistant Apron: For procedures involving larger quantities or a higher risk of

splashing, a chemical-resistant apron should be worn over the lab coat.[6]

Footwear: Closed-toe shoes, preferably made of a chemical-resistant material, must be worn

to protect the feet.[6]

3. Respiratory Protection:

Engineering Controls: All work with Octa-2,5-diene should be conducted in a certified

chemical fume hood to minimize the inhalation of vapors.[6]

Respirator: If the concentration of airborne vapors is likely to exceed exposure limits, a

NIOSH-approved respirator with organic vapor cartridges is necessary.[5][7] A proper

respiratory protection program, including fit-testing, must be in place.[5]

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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Caption: PPE selection workflow for handling Octa-2,5-diene.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling and Storage
Engineering Controls: Always handle Octa-2,5-diene in a well-ventilated area, preferably

within a certified chemical fume hood.[6] Ensure that an eyewash station and a safety

shower are readily accessible.[3]

Ignition Sources: Octa-2,5-diene is flammable. Keep it away from heat, sparks, open flames,

and other sources of ignition.[3][4] Use non-sparking tools and explosion-proof equipment.[3]

[8] All metal equipment should be grounded to prevent static discharge.[3]

Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable

liquids.[4] Keep containers tightly closed when not in use.[3] Store away from incompatible

materials such as oxidizing agents.[4]

Spill Management
Small Spills: In the event of a small spill, absorb the liquid with an inert material such as

sand, silica gel, or a universal binder.[3] Use non-sparking tools for cleanup.[3]

Large Spills: Evacuate the area immediately. If it is safe to do so, contain the spill. Contact

your institution's emergency response team.

Ventilation: Ensure adequate ventilation during cleanup.

Disposal Plan
Waste Collection: Collect all waste materials, including contaminated absorbent materials

and disposable PPE, in a designated, properly labeled, and sealed container for hazardous

waste.

Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and

federal regulations. Do not dispose of Octa-2,5-diene down the drain or in the regular trash.

[3]
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Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of

Octa-2,5-diene.
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Caption: Step-by-step workflow for the safe handling of Octa-2,5-diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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